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Compound of Interest

Compound Name: 9-Hydroxyoctadecanoic Acid

Cat. No.: B7772245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
9-Hydroxyoctadecanoic acid (9-HODE) is a monohydroxy fatty acid derived from the

oxidation of linoleic acid. It exists as two stereoisomers, 9(S)-HODE and 9(R)-HODE, which are

produced in vivo through both enzymatic and non-enzymatic pathways.[1][2] 9-HODE is a

bioactive lipid that has been implicated in a variety of physiological and pathological processes,

including inflammation, atherosclerosis, and cancer.[3][4] It is known to be a ligand for the G

protein-coupled receptor GPR132 and an activator of the nuclear receptor PPARγ, making it a

molecule of significant interest in drug development and biomedical research.[1][5][6]

These application notes provide a detailed protocol for the proper dissolution and handling of 9-

HODE to ensure its stability and efficacy in experimental settings.

Physicochemical Properties and Storage
Proper storage and handling are critical to maintain the integrity of 9-HODE. The following table

summarizes its key physicochemical properties.
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Property Value Source(s)

Molecular Formula C₁₈H₃₄O₃ [7]

Molecular Weight 298.5 g/mol [7]

Appearance Solid [5]

Solubility

Dimethylformamide (DMF) ~50 mg/mL [7]

Dimethyl sulfoxide (DMSO) ≥ 100 mg/mL [5][7]

Ethanol ~50 mg/mL [7]

Phosphate-buffered saline

(PBS), pH 7.2
~1 mg/mL [7]

Storage

Solid -20°C for up to 3 years. [5][8]

In Solvent
-80°C for up to 6 months;

-20°C for up to 1 month.
[2][5]

Stability ≥ 2 years at -20°C. [6]

Experimental Protocols
Safety Precautions
Before handling 9-HODE, review the Safety Data Sheet (SDS). Standard laboratory safety

practices should be followed:

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the compound in a well-ventilated area or a chemical fume hood.

Avoid inhalation of dust or contact with skin and eyes.

In case of contact, flush the affected area with copious amounts of water.
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Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 9-HODE in DMSO. Adjust

the calculations accordingly for different desired concentrations or volumes.

Materials:

9-Hydroxyoctadecanoic Acid (solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Inert gas (e.g., argon or nitrogen)

Procedure:

Equilibration: Allow the vial of solid 9-HODE to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh out a specific amount of 9-HODE. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 2.985 mg of 9-HODE (Molecular Weight = 298.5 g/mol

). Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 298.5 g/mol = 0.002985 g = 2.985 mg

Dissolution: Add the weighed 9-HODE to a sterile microcentrifuge tube or amber glass vial.

Add the desired volume of DMSO (e.g., 1 mL) to the tube.

Mixing: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (37°C) may aid in dissolution.
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Inert Gas Purge: To minimize oxidation, gently purge the headspace of the vial with an inert

gas (argon or nitrogen) before sealing.

Aliquoting and Storage: For convenience and to minimize freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes in amber or foil-wrapped tubes. Store the

aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage

(up to 1 month).[2][5]

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing a 9-HODE stock solution.
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Workflow for 9-HODE Stock Solution Preparation
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Caption: Workflow for the preparation of a 10 mM 9-HODE stock solution.
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Signaling Pathways of 9-HODE
9-HODE exerts its biological effects through multiple signaling pathways. The diagram below

illustrates two of its primary mechanisms of action: activation of the G protein-coupled receptor

GPR132 and the nuclear receptor PPARγ.
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Signaling Pathways of 9-HODE
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Caption: 9-HODE signaling via GPR132 and PPARγ pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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